Cas no 828271-33-6 (1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester)

• Product Name: 1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester
• CAS No: 828271-33-6
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 681520
• PubChem ID: 69222797
• Update Time: 2025-04-19

1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester
• dimethyl 3-butylcyclobutane-1,1-dicarboxylate
• UUAKRTJSASQTIW-UHFFFAOYSA-N
• 828271-33-6
• 3-Butyl-cyclobutane-1,1-dicarboxylic acid dimethyl ester
• DTXSID60740031
• SCHEMBL4868026

• Inchi： 1S/C12H20O4/c1-4-5-6-9-7-12(8-9,10(13)15-2)11(14)16-3/h9H,4-8H2,1-3H3
• InChI Key： UUAKRTJSASQTIW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)OC)CC(CCCC)C1)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų